BENGHE Foundational & Exploratory
Check Availability & Pricing

Technical Monograph: Methyl 4-Ethynyl-2-
Methoxybenzoate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

methyl 4-ethynyl-2-
Compound Name:

methoxybenzoate
CAS No.: 2170259-96-6
Cat. No.: B6213175

Get Quote

Executive Summary

Methyl 4-ethynyl-2-methoxybenzoate (CAS: 2170259-96-6) is a specialized bifunctional
building block increasingly utilized in fragment-based drug discovery (FBDD) and chemical
biology.[1][2][3][4] Characterized by an electron-rich methoxy-substituted benzoate core and a
reactive terminal alkyne "warhead," this compound serves as a critical intermediate for
synthesizing pharmacological chaperones (e.g., p53-Y220C stabilizers) and PROTAC linkers.

Its dual functionality allows for orthogonal reactivity: the methyl ester serves as a stable
"anchor"” for scaffold attachment or further diversification via amidation/hydrolysis, while the
terminal alkyne provides a bioorthogonal handle for copper-catalyzed azide-alkyne
cycloaddition (CUAAC) or Sonogashira cross-coupling.

Physicochemical Profile

The following data consolidates experimental and predicted properties essential for handling

and characterization.
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Property Value | Description Source/Notes
Methyl 4-ethynyl-2-

IUPAC Name PubChem [1]
methoxybenzoate

CAS Number 2170259-96-6 BLD Pharm [2]

Molecular Formula C11H1003

Molecular Weight 190.20 g/mol
COC1=C(C=CC(=C1r)C#C)C(=

SMILES

0)ocC

Physical State

Off-white solid or viscous oil

(purity dependent)

Thesis [3]

Solubility

High: DCM, MeOH, DMSO,
EtOAcLow: Water

Lipophilic nature

LogP (Predicted)

~2.3-26

XLogP3 [1]

H-Bond Acceptors

3 (Ester carbonyl, Methoxy
ether, Alkyne pi-system)

H-Bond Donors

0 (1 if considering terminal

alkyne C-H as weak donor)

Synthetic Routes & Manufacturing[5][7]

The synthesis of methyl 4-ethynyl-2-methoxybenzoate is most reliably achieved via

Sonogashira cross-coupling starting from the commercially available methyl 4-bromo-2-

methoxybenzoate. This route avoids the harsh conditions of direct esterification on the

sensitive alkyne and ensures high regioselectivity.

Mechanistic Pathway (Graphviz)
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Figure 1: Two-step synthesis via Sonogashira coupling and subsequent desilylation.

Detailed Synthetic Protocol

Based on standard methodologies for ethynyl benzoates [3].
Step 1: Sonogashira Coupling

e Charge: In a flame-dried Schlenk flask, combine methyl 4-bromo-2-methoxybenzoate (1.0
equiv), Pd(PPhs)2Clz (0.05 equiv), and Cul (0.10 equiv).

e Solvent: Add anhydrous THF (0.2 M concentration) and EtsN (3.0 equiv). Degas with Nz for
15 minutes.

o Addition: Add trimethylsilylacetylene (1.2 equiv) dropwise via syringe.
» Reaction: Heat to 60°C for 4—12 hours. Monitor conversion by TLC (Hexane:EtOAc 8:1).

o Workup: Filter through a celite pad to remove Pd/Cu residues. Concentrate filtrate and purify
via silica gel flash chromatography to yield the TMS-protected intermediate.

Step 2: Desilylation
o Dissolution: Dissolve the TMS-intermediate in MeOH (0.1 M).

o Deprotection: Add anhydrous K2COs (1.5 equiv). Stir at room temperature for 1 hour.
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o Workup: Quench with water, extract with DCM (3x). Wash organic layer with brine, dry over
NazS0a4, and concentrate.[5]

 Purification: Recrystallize from Hexane/EtOAc or purify via short silica plug to obtain Methyl
4-ethynyl-2-methoxybenzoate.

Reactivity & Functionalization

The chemical utility of this compound lies in its "Warhead" (Alkyne) and "Anchor" (Ester)
architecture. This orthogonality allows researchers to modify one end of the molecule without
affecting the other.

Reactivity Logic Map (Graphviz)
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Figure 2: Orthogonal reactivity map demonstrating the dual-functional nature of the scaffold.

Key Reactions in Drug Discovery

o CUAAC (Click Chemistry): The terminal alkyne reacts with azides to form 1,2,3-triazoles. This
is critical for generating PROTACSs (Proteolysis Targeting Chimeras), where this molecule
serves as the linker attachment point to an E3 ligase ligand.

e Hydrogenation: As noted in the Southampton thesis [3], the alkyne can be reduced to an
ethyl group (using Pd/C and H2) to modulate lipophilicity and remove the reactive "warhead"
once the scaffold is established.
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o Hydrolysis: Conversion to 4-ethynyl-2-methoxybenzoic acid allows for coupling to amines,
enabling the creation of amide-based libraries for SAR (Structure-Activity Relationship)
studies.

Applications in Drug Development[9][10]
A. p53-Y220C Stabilizers

Research from the University of Southampton [3] highlights this scaffold's role in developing
stabilizers for the p53-Y220C cancer mutant. The 2-methoxy group provides steric bulk and
electron density that can induce specific conformational locks in the target protein pocket, while
the 4-position (alkyne/ethyl) extends into hydrophobic sub-pockets.

B. Fragment-Based Drug Discovery (FBDD)

With a molecular weight of ~190 Da and a distinct vector of substitution, this compound is an
ideal "fragment.”

» Ligand Efficiency (LE): High.

o Growth Vectors: The alkyne offers a linear, rigid vector for "growing" the fragment into
adjacent pockets via Sonogashira coupling or click chemistry.

Safety & Handling (SDS Summary)
o GHS Classification: Warning.[6]
e Hazard Statements:
o H315: Causes skin irritation.[6]
o H319: Causes serious eye irritation.[6]
o H335: May cause respiratory irritation.[6]
e Handling Protocol:

o Avoid inhalation of dust/vapors.
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o Store in a cool, dry place (2—8°C recommended) under inert atmosphere (Argon/Nitrogen)
to prevent slow oxidation or polymerization of the terminal alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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